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Compound of Interest

Compound Name: 11-trans-Leukotriene C4

Cat. No.: B162672 Get Quote

Essential protocols for the safe handling, storage, and disposal of 11-trans-Leukotriene C4
are critical for ensuring laboratory safety and maintaining sample integrity. This guide provides

immediate, procedural, and step-by-step instructions tailored for researchers, scientists, and

drug development professionals. By adhering to these protocols, you can minimize exposure

risks, prevent sample degradation, and ensure proper disposal of this potent, biologically active

lipid.

Immediate Safety and Handling Protocols
Due to the biological potency of 11-trans-Leukotriene C4 and the flammable nature of its

typical solvent, ethanol, a stringent set of safety measures must be implemented. While a

comprehensive Safety Data Sheet (SDS) for 11-trans-Leukotriene C4 is not readily available,

data from its parent compound, Leukotriene C4, indicates potential hazards. The primary

immediate risks are associated with the ethanol solvent, which is a flammable liquid and eye

irritant. The biological activity of the leukotriene itself necessitates careful handling to prevent

inhalation, ingestion, or skin contact.

Personal Protective Equipment (PPE)
A minimum set of PPE is required when handling 11-trans-Leukotriene C4 to protect from

chemical splashes and potential biological effects.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Disposable nitrile gloves are

the minimum requirement.

Consider double-gloving for

added protection.

Eye Protection
Safety glasses with side

shields
Must be worn at all times.

Body Protection Laboratory coat
To protect skin and clothing

from splashes.

Foot Protection Closed-toe shoes Standard laboratory policy.

Emergency First Aid Procedures
Exposure Route First Aid Measures

In case of skin contact

Immediately wash the affected area with soap

and plenty of water. Remove any contaminated

clothing.

In case of eye contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

If inhaled
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.

If swallowed

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.

Operational Plan: Step-by-Step Handling Procedure
Proper handling techniques are crucial to prevent sample degradation and ensure accurate

experimental results. 11-trans-Leukotriene C4 is an unsaturated lipid, making it susceptible to

oxidation and hydrolysis.[1][2][3]
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Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the

workspace in a well-ventilated area, preferably within a chemical fume hood.

Thawing: Allow the vial of 11-trans-Leukotriene C4 to equilibrate to room temperature

before opening. This prevents condensation of moisture into the vial, which can lead to

hydrolysis of the lipid.[1][3]

Aliquoting and Dilution:

Use only glass, stainless steel, or Teflon-lined labware for transferring solutions.[1][2][3]

Plastic pipette tips and tubes should be avoided as impurities can leach from them into the

organic solvent.[1][2][3]

If making dilutions, use an appropriate solvent as specified by the manufacturer.

Storage:

For long-term storage, 11-trans-Leukotriene C4 should be stored at -20°C or below in a

glass vial with a Teflon-lined cap.[1][2][3]

To prevent oxidation, it is recommended to overlay the solution with an inert gas like argon

or nitrogen before sealing the vial for storage.[1][2][3]

Avoid repeated freeze-thaw cycles. It is best practice to aliquot the solution into single-use

volumes.

Disposal Plan: Waste Management Protocol
All waste materials contaminated with 11-trans-Leukotriene C4 and its solvent must be

treated as hazardous waste.

Waste Segregation:

Collect all liquid waste containing 11-trans-Leukotriene C4 and its ethanol solvent in a

dedicated, clearly labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless compatible.
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Container Management:

Use a container that is compatible with ethanol.

Keep the waste container closed except when adding waste.

Disposal Procedure:

Ethanol solutions, especially those containing other chemicals, are prohibited from being

disposed of down the drain.[4][5][6]

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office.

Dispose of all contaminated consumables (e.g., gloves, pipette tips) in a designated solid

hazardous waste container.

Quantitative Data Summary
Parameter Value Source

Molecular Weight 625.8 g/mol [7][8]

Storage Temperature ≤ -20°C [1][2][3]

Typical Solvent Ethanol [8]

Ethanol Flash Point 13 °C (55.4 °F)
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Caption: Workflow for safe handling and disposal of 11-trans-Leukotriene C4.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b162672?utm_src=pdf-body-img
https://www.benchchem.com/product/b162672?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b162672?utm_src=pdf-custom-synthesis
https://www.avantiresearch.com/assets/documents/Storage-and-handling-of-lipids-2pp-v3.pdf
https://www.avantiresearch.com/en-gb/support-hub/storage-handling-of-lipids
https://www.avantiresearch.com/images/Show-Guides/Storage_Handling_Shipping.pdf
https://ehs.stanford.edu/wp-content/uploads/19-157_Ethanol-Fact-Sheet_Final.pdf
https://collectandrecycle.com/chemical-waste-disposal/ethanol/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://pubchem.ncbi.nlm.nih.gov/compound/Leukotriene-C4
https://www.caymanchem.com/product/20210/leukotriene-c4
https://www.benchchem.com/product/b162672#personal-protective-equipment-for-handling-11-trans-leukotriene-c4
https://www.benchchem.com/product/b162672#personal-protective-equipment-for-handling-11-trans-leukotriene-c4
https://www.benchchem.com/product/b162672#personal-protective-equipment-for-handling-11-trans-leukotriene-c4
https://www.benchchem.com/product/b162672#personal-protective-equipment-for-handling-11-trans-leukotriene-c4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b162672?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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